Cas no 72704-35-9 (4-[2-(1,3-Dioxo-2-benzofuran-4-yl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-benzofuran-1,3-dione)

4-[2-(1,3-Dioxo-2-benzofuran-4-yl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-benzofuran-1,3-dione structure
72704-35-9 structure
Product Name:4-[2-(1,3-Dioxo-2-benzofuran-4-yl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-benzofuran-1,3-dione
CAS No:72704-35-9
MF:C19H6F6O6
MW:444.237766742706
CID:543538
Update Time:2023-08-03

4-[2-(1,3-Dioxo-2-benzofuran-4-yl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis-
    • 4,4'-(Hexafluoroisopropylidene)bis(isobenzofuran-1,3-dione)
    • 4-[2-(1,3-Dioxo-2-benzofuran-4-yl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-benzofuran-1,3-dione
    • Inchi: 1S/C19H6F6O6/c20-18(21,22)17(19(23,24)25,9-5-1-3-7-11(9)15(28)30-13(7)26)10-6-2-4-8-12(10)16(29)31-14(8)27/h1-6H
    • InChI Key: QFUCYBYWAAJVJR-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(C1C=CC=C2C(=O)OC(C=12)=O)C1C=CC=C2C(=O)OC(C=12)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 765
  • Topological Polar Surface Area: 86.7
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